Cas no 2648922-55-6 ((2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid)
(2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid
- (2S)-2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid
- 2648922-55-6
- EN300-1578246
-
- Inchi: 1S/C26H30N2O5/c1-16(25(30)31)28(2)24(29)14-23(17-8-7-9-17)27-26(32)33-15-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,16-17,22-23H,7-9,14-15H2,1-2H3,(H,27,32)(H,30,31)/t16-,23?/m0/s1
- InChI Key: ZVLFDLNYUZTIJH-GZWBLTSWSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N(C)[C@H](C(=O)O)C)=O)C1CCC1)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
(2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1578246-0.05g |
(2S)-2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2648922-55-6 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1578246-0.1g |
(2S)-2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2648922-55-6 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1578246-0.25g |
(2S)-2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2648922-55-6 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1578246-0.5g |
(2S)-2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2648922-55-6 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1578246-1.0g |
(2S)-2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2648922-55-6 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1578246-2.5g |
(2S)-2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2648922-55-6 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1578246-5.0g |
(2S)-2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2648922-55-6 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1578246-10.0g |
(2S)-2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2648922-55-6 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1578246-50mg |
(2S)-2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2648922-55-6 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1578246-100mg |
(2S)-2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2648922-55-6 | 100mg |
$2963.0 | 2023-09-24 |
(2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid
Introduction to (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid (CAS No. 2648922-55-6)
(2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid (CAS No. 2648922-55-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of proline with a unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) protecting group. Its structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of peptidomimetics and protein inhibitors.
The chemical structure of (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid is characterized by a central proline-like backbone with a cyclobutyl substituent at the C3 position and an Fmoc group protecting the amino functionality. The presence of the Fmoc group allows for controlled deprotection and coupling reactions, making this compound an excellent choice for solid-phase peptide synthesis (SPPS) and other synthetic strategies in organic chemistry.
Recent studies have highlighted the potential applications of (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific protein-protein interactions (PPIs), which are crucial targets in various diseases, including cancer and neurodegenerative disorders.
In another notable research effort, scientists at a leading pharmaceutical company explored the use of (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid as a building block for designing novel peptidomimetics with enhanced pharmacokinetic properties. The cyclobutyl substituent was found to significantly improve the metabolic stability and bioavailability of the resulting compounds, making them more suitable for therapeutic applications.
The synthetic route to (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid involves several well-established steps, including the formation of the proline-like backbone, introduction of the cyclobutyl group, and protection with the Fmoc moiety. These steps are typically carried out using robust and scalable methods, ensuring high yields and purity levels suitable for both research and industrial applications.
The physical properties of (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various synthetic protocols.
In terms of safety, handling, and storage, it is important to note that while (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid is not classified as a hazardous material, it should be stored under dry conditions at room temperature to maintain its stability. Proper personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation.
The future prospects for (2S)-2-3-cyclobutyl-3-{(9H-fluoren-9-yloxymethyl)carbamoyl}-N-methylpropaneamide are promising. Ongoing research is focused on optimizing its use in combinatorial libraries for high-throughput screening (HTS) assays, as well as exploring its potential as a scaffold for developing new classes of therapeutic agents. The unique combination of structural features and functional groups makes it an attractive candidate for further investigation in both academic and industrial settings.
In conclusion, (2S)-2-3-cyclobutyl-{(9H-fluoren - 9 - ylmethoxy carbonyl) amino}-N-methyl propanamide propanic acid (CAS No. 2648922 - 55 - 6) represents a significant advancement in the field of medicinal chemistry. Its versatile structure and promising biological activities position it as a valuable tool for researchers aiming to develop innovative solutions to complex medical challenges.
2648922-55-6 ((2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)